![molecular formula C14H20N2O4 B2753969 H-D-Orn(z)-ome hcl CAS No. 352274-96-5](/img/structure/B2753969.png)
H-D-Orn(z)-ome hcl
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Overview
Description
H-D-Orn(z)-ome hcl is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.324. The purity is usually 95%.
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Scientific Research Applications
Zinc-Containing Bioactive Glasses
Research on zinc-containing bioactive glasses, such as 45S5 Bioglass and its zinc-doped derivatives, focuses on their surface reactivity, ability to form hydroxo-carbonate apatite (HCA), and their interactions with endothelial cells (EC). Zinc doping affects glass solubility and bioactivity, which is crucial for applications in biomedical materials and tissue engineering (Aina et al., 2009).
Hydrothermal Carbonization of Biomass
Studies on hydrothermal carbonization (HTC) explore the conversion of biomass into hydrochar, a carbonaceous solid product. This research encompasses the process kinetics, the influence of various experimental variables, and the applications of hydrochar in fields such as energy storage, adsorption, and catalysis (Román et al., 2018).
Hydrodynamic Cavitation for Water Disinfection
Investigations into hydrodynamic cavitation (HC) as a technique for water disinfection examine the key processes controlling disinfection efficacy in HC reactors. This research aims to improve the understanding and scalability of HC for practical applications in water treatment (Burzio et al., 2019).
Metal-Organic Frameworks in Solar Cells
The use of metal-organic frameworks (MOFs) as dopants in hole transport materials for perovskite solar cells (PSCs) is explored to improve the efficiency and stability of PSCs. MOFs can enhance conductivity, passivate surface traps, and increase hydrophobicity, contributing to the advancement of solar cell technology (Wang et al., 2021).
Mechanism of Action
Target of Action
H-D-Orn(z)-ome hcl, also known as D-Ornithine monohydrochloride
Pharmacokinetics
It is known to be soluble in various solvents including chloroform, dichloromethane, ethyl acetate, dmso, and acetone This suggests that it may have good bioavailability
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include pH, temperature, the presence of other molecules, and the specific cellular environment. For instance, its solubility suggests that it may be more effective in certain solvent environments . .
Properties
IUPAC Name |
methyl (2R)-2-amino-5-(phenylmethoxycarbonylamino)pentanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c1-19-13(17)12(15)8-5-9-16-14(18)20-10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10,15H2,1H3,(H,16,18)/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJNJTVSXZUTHRA-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CCCNC(=O)OCC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](CCCNC(=O)OCC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.